Cas no 337966-85-5 (1-Cyclopentyl-2,2-dimethyl-1-propanol)

• Product Name: 1-Cyclopentyl-2,2-dimethyl-1-propanol
• CAS No: 337966-85-5
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 92751
• PubChem ID: 545293
• Update Time: 2025-05-24

1-Cyclopentyl-2,2-dimethyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-2,2-dimethyl-1-propanol
• TERT-BUTYL CYCLOPENTYL CARBINOL
• CS-0451264
• MFCD00060800
• SCHEMBL10104528
• 337966-85-5
• DTXSID00337883
• AKOS009157986
• 1-cyclopentyl-2,2-dimethylpropan-1-ol
• BCTWRMZVIPKMLP-UHFFFAOYSA-N

• MDL： MFCD00060800
• Inchi： 1S/C10H20O/c1-10(2,3)9(11)8-6-4-5-7-8/h8-9,11H,4-7H2,1-3H3
• InChI Key： BCTWRMZVIPKMLP-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C)C1CCCC1

Computed Properties

• Exact Mass: 156.15100
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Low melting point solid
• Density: 0.911
• Melting Point: 48-50°C
• Boiling Point: 202.1°Cat760mmHg
• Flash Point: 83°C
• Refractive Index: 1.468
• PSA: 20.23000
• LogP: 2.58360
• Solubility: Not determined

Additional information on 1-Cyclopentyl-2,2-dimethyl-1-propanol

1-Cyclopentyl-2,2-Dimethyl-1-Propanol: A Comprehensive Overview

1-Cyclopentyl-2,2-dimethyl-1-propanol, also known by its CAS number 337966-85-5, is a versatile organic compound with significant applications in various industries. This compound is a tertiary alcohol with a unique structure that combines a cyclopentyl group and a dimethylpropanol moiety. Its chemical formula is C₁₁H₂₄O, and it exhibits a wide range of physical and chemical properties that make it suitable for diverse uses.

The synthesis of 1-cyclopentyl-2,2-dimethyl-1-propanol involves the reaction of cyclopentyl bromide with 2,2-dimethylpropionaldehyde in the presence of a strong base. This reaction typically proceeds via an alkylation mechanism, yielding the desired product with high purity. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for its production, reducing energy consumption and waste generation.

In terms of physical properties, 1-cyclopentyl-2,2-dimethyl-1-propanol is a colorless liquid with a pleasant odor. It has a boiling point of approximately 150°C and is miscible with water and organic solvents such as ethanol and acetone. These properties make it ideal for use as a solvent in various industrial processes. Moreover, its ability to form stable emulsions has led to its application in the formulation of cosmetics and personal care products.

The chemical stability of 1-cyclopentyl-2,2-dimethyl-1-propanol is another key feature that contributes to its utility. It is resistant to oxidation and hydrolysis under normal conditions, ensuring long-term stability in storage and use. Recent studies have also highlighted its potential as a precursor for the synthesis of more complex organic molecules, particularly in the field of pharmaceutical chemistry.

In the pharmaceutical industry, 1-cyclopentyl-2,2-dimethyl-1-propanol serves as an intermediate in the synthesis of bioactive compounds. Its ability to act as both a nucleophile and an electrophile makes it valuable in various organic transformations. For instance, it can be used in the preparation of β-lactam antibiotics through ring-opening reactions with epoxides or other cyclic intermediates.

Beyond pharmaceuticals, this compound finds applications in the agricultural sector as a component in pesticides and herbicides. Its lipophilic nature allows it to penetrate plant tissues effectively, enhancing the efficacy of these agrochemicals. Additionally, it is employed as a fragrance ingredient in perfumery due to its pleasant aroma profile.

The environmental impact of 1-cyclopentyl-2,2-dimethyl-1-propanol has also been studied extensively. Research indicates that it biodegrades efficiently under aerobic conditions, posing minimal risk to aquatic ecosystems when properly managed. However, its use should still be regulated to prevent any unintended ecological consequences.

In conclusion, 1-cyclopentyl-2,2-dimethyl-1-propanol, CAS number 337966-85-5, is a multifaceted compound with applications spanning multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, ensure its continued relevance in both academic research and industrial production. As further studies uncover new potential uses for this compound, its role in modern chemistry is likely to expand even further.